Cas no 1448034-24-9 (3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide
• CAS No: 1448034-24-9
• MF: C₁₃H₁₈ClNO₄S₂
• MW: 351.869320392609
• CID: 5969589
• PubChem ID: 71804903
• Update Time: 2025-10-31

3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide
• 3-chloro-4-methoxy-N-[(3-methoxythiolan-3-yl)methyl]benzenesulfonamide
• 3-chloro-4-methoxy-N-[(3-methoxythiolan-3-yl)methyl]benzene-1-sulfonamide
• VU0548864-1
• F6420-0809
• AKOS024557310
• 3-chloro-4-methoxy-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide
• 1448034-24-9

• Inchi： 1S/C13H18ClNO4S2/c1-18-12-4-3-10(7-11(12)14)21(16,17)15-8-13(19-2)5-6-20-9-13/h3-4,7,15H,5-6,8-9H2,1-2H3
• InChI Key： SGAXQTLKLHIXIL-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(OC)CCSC2)(=O)=O)=CC=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 351.0365781g/mol
• Monoisotopic Mass: 351.0365781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.3Ų

Additional information on 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide

3-Chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448034-24-9): An Overview of Its Structure, Properties, and Applications

3-Chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448034-24-9) is a synthetic compound with a complex molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique combination of functional groups, including a chloro substituent, a methoxy group, and a sulfonamide moiety. These structural features contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The molecular formula of 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide is C₁₅H₁₈ClNO₅S, and its molecular weight is approximately 357.87 g/mol. The compound's structure can be visualized as a benzene ring substituted with a chloro group at the 3-position and a methoxy group at the 4-position. The sulfonamide functionality is attached to the benzene ring via a methyl group, which is itself substituted with a 3-methoxythiolan ring. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule.

In terms of physical properties, 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide is typically a white or off-white solid at room temperature. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. The compound's melting point and other physical characteristics can vary slightly depending on the purity and conditions of synthesis.

The synthesis of 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide involves several steps, each carefully optimized to ensure high yield and purity. One common synthetic route begins with the preparation of the 3-chloro-4-methoxybenzenesulfonyl chloride intermediate, which is then reacted with an appropriate amine derivative to form the final sulfonamide product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the use of hazardous reagents and improving overall yield.

The biological activity of 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide has been the subject of numerous studies. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary in vivo studies have indicated that it can effectively reduce pain and inflammation in animal models without significant adverse effects.

Beyond its anti-inflammatory properties, 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide has also shown potential in other therapeutic areas. For instance, recent research has explored its antitumor activity against various cancer cell lines. Studies have found that it can induce apoptosis in cancer cells by modulating specific signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have broader applications in oncology.

The safety profile of 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide is an important consideration for its potential use as a pharmaceutical agent. Preclinical toxicology studies have generally shown favorable results, with no significant toxicity observed at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-chloro-4-methoxy-N-(3-methoxythiolan-3-yl)methylbenzene-1-sulfonamide (CAS No. 1448034-24-9) is a promising compound with a unique chemical structure that confers valuable biological properties. Its potential applications in anti-inflammatory, analgesic, and antitumor therapies make it an exciting area of ongoing research. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological profile, this compound may play a significant role in the development of new therapeutic strategies for various diseases.